Cas no 1799259-67-8 ((2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one
• CAS No: 1799259-67-8
• MF: C₁₅H₁₉NO₂S
• MW: 277.381862878799
• CID: 5376020
• Update Time: 2025-10-28

(2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)prop-2-en-1-one
• (2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one

• Inchi： 1S/C15H19NO2S/c1-19-14-9-11-4-5-12(10-14)16(11)15(17)7-6-13-3-2-8-18-13/h2-3,6-8,11-12,14H,4-5,9-10H2,1H3/b7-6+
• InChI Key： RECKFQMAUHXBLQ-VOTSOKGWSA-N
• SMILES： C(N1C2CCC1CC(SC)C2)(=O)/C=C/C1=CC=CO1

Additional information on (2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one

Introduction to (2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one (CAS No. 1799259-67-8)

(2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1799259-67-8, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic development.

The molecular structure of this compound is characterized by a conjugated system involving a prop-2-enone moiety and a furan ring, which are connected through a bicyclic azabutane backbone substituted with a methylsulfanyl group. This arrangement suggests potential for diverse interactions with biological targets, making it an intriguing candidate for further investigation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that incorporate azabicycloalkane scaffolds. These structures have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the furan ring in (2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one adds an additional layer of complexity, potentially enhancing its binding affinity and selectivity towards specific biological targets.

The compound's structural motif also includes a methylsulfanyl group, which is known to influence the electronic properties and steric environment of the molecule. This functional group can participate in hydrogen bonding interactions and may play a crucial role in determining the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the importance of azabicycloalkanes in the design of bioactive molecules. These cyclic structures often exhibit enhanced binding affinity due to their rigid conformation and ability to mimic natural substrates or inhibitors. The specific configuration of (2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one, with its conjugated double bond system and substituents, positions it as a candidate for further exploration in this area.

The potential biological activities of this compound are further supported by computational studies that have predicted its interaction with various biological targets. These studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable scaffold for drug development. Additionally, the compound's unique structural features may contribute to its ability to cross the blood-brain barrier, which is a critical consideration in the design of central nervous system therapeutics.

In conclusion, (2E)-3-(furan-2-yl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]prop-2-en-1-one represents a promising candidate for further investigation in pharmaceutical chemistry and medicinal biology. Its complex structure, characterized by conjugated systems and functional groups such as furan and methylsulfanyl moieties, suggests potential for diverse biological activities. As research continues to uncover new applications for azabicycloalkane derivatives, this compound may play a significant role in the development of novel therapeutic agents.